Cas no 1184363-23-2 (2-(2-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1184363-23-2
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD12859533
• CID: 2615773
• PubChem ID: 53211263
• Update Time: 2025-11-01

2-(2-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)benzoic acid
• SCHEMBL4600243
• AKOS005820853
• 2-(2-Fluoro-4-methoxyphenyl)benzoic acid, 95%
• 2'-Fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1184363-23-2
• MFCD12859533
• EN300-1585983
• DTXSID20681294

• MDL： MFCD12859533
• Inchi： 1S/C14H11FO3/c1-18-9-6-7-11(13(15)8-9)10-4-2-3-5-12(10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： HHXYGBUTASDHEP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-fluoro-4-methoxyphenyl)benzoic acid

Introduction to 2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No: 1184363-23-2)

2-(2-fluoro-4-methoxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1184363-23-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluoro-substituent at the 2-position and a methoxy group at the 4-position of the phenyl ring. These structural attributes contribute to its distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(2-fluoro-4-methoxyphenyl)benzoic acid consists of a benzoic acid core, which is a well-known pharmacophore in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of the fluoro-substituent at the 2-position enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group at the 4-position introduces hydrophilicity and influences electronic properties. This balance between lipophilicity and hydrophilicity is crucial for optimizing pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, 2-(2-fluoro-4-methoxyphenyl)benzoic acid has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas is in oncology, where this compound has shown inhibitory activity against certain kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this compound can selectively target specific pathways implicated in tumor growth, offering a potential therapeutic strategy for combating cancer.

Moreover, research has highlighted the anti-inflammatory properties of 2-(2-fluoro-4-methoxyphenyl)benzoic acid. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to modulate inflammatory pathways suggests its utility in developing treatments for these conditions. Specifically, studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation.

The pharmacological activity of 2-(2-fluoro-4-methoxyphenyl)benzoic acid is further enhanced by its ability to cross biological membranes due to its optimized lipophilicity. This property is critical for drug delivery systems, as it ensures efficient penetration into target tissues and cells. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable medications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 2-(2-fluoro-4-methoxyphenyl)benzoic acid. Molecular docking studies have been conducted to identify potential binding interactions with target proteins, providing insights into its mechanism of action. These studies have revealed that the compound can bind to active sites of enzymes involved in disease pathways, thereby inhibiting their function. This has opened up new avenues for drug design based on structure-activity relationship (SAR) analysis.

The synthesis of 2-(2-fluoro-4-methoxyphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques enhance efficiency and reduce environmental impact by minimizing waste generation.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No: 1184363-23-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its broad spectrum of biological activities, making it a valuable scaffold for drug development. Ongoing research continues to explore its therapeutic applications, particularly in oncology and anti-inflammatory treatments. As our understanding of disease mechanisms advances, compounds like 2-(2-fluoro-4-methoxyphenyl)benzoic acid are expected to play a crucial role in next-generation therapies.